6'-Methoxy-[3,3'-bipyridin]-4-amine

• IUPAC Name: 3-(6-methoxypyridin-3-yl)pyridin-4-amine
• InChI: InChI=1S/C11H11N3O/c1-15-11-3-2-8(6-14-11)9-7-13-5-4-10(9)12/h2-7H,1H3,(H2,12,13)
• InChI Key: BXNLHERALZISEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C2=C(C=CN=C2)N
• Molecular Formula: C11H11N3O
• DSSTOX Substance ID: DTXSID90679027
• Molecular Weight: 201.22 g/mol
• CAS RN: 1269041-56-6

Description

6'-Methoxy-[3,3'-bipyridin]-4-amine, also known as 6-MeOBPy, is a novel ligand that has gained attention in scientific research due to its unique properties. It is a bidentate ligand that can coordinate with metal ions, particularly transition metal ions, to form metal complexes. These complexes have been studied for their potential applications in various fields, including catalysis, material science, and medicinal chemistry.

Mechanism Of Action

The mechanism of action of 6'-Methoxy-[3,3'-bipyridin]-4-amine complexes in catalytic reactions involves the coordination of the ligand with the metal ion, which activates the metal center for the reaction. The ligand's electron-donating properties can also stabilize the intermediate species, leading to increased reaction rates and selectivity.
Biochemical and Physiological Effects
While 6'-Methoxy-[3,3'-bipyridin]-4-amine has not been extensively studied for its biochemical and physiological effects, some studies have shown that the ligand and its metal complexes exhibit low toxicity and good biocompatibility. This makes them potential candidates for biomedical applications, such as drug delivery and imaging.

Advantages And Limitations For Lab Experiments

The advantages of using 6'-Methoxy-[3,3'-bipyridin]-4-amine in lab experiments include its ease of synthesis, high purity, and stability. Its ability to form stable complexes with metal ions also makes it a versatile ligand for various applications. However, one limitation is that the ligand's coordination chemistry can be complex, which may require careful optimization of experimental conditions.

Future Directions

There are several future directions for the research on 6'-Methoxy-[3,3'-bipyridin]-4-amine and its metal complexes. One potential area of research is the development of new catalytic reactions using 6'-Methoxy-[3,3'-bipyridin]-4-amine complexes with different metal ions. Another area of interest is the use of 6'-Methoxy-[3,3'-bipyridin]-4-amine complexes in biomedical applications, such as drug delivery and imaging. Additionally, the ligand's unique properties make it a potential candidate for the development of new materials, such as sensors and electronic devices.
Conclusion
In conclusion, 6'-Methoxy-[3,3'-bipyridin]-4-amine is a novel ligand that has gained attention in scientific research due to its unique properties. Its ability to form stable complexes with metal ions makes it a versatile ligand for various applications, including catalysis, material science, and biomedical research. Further research on 6'-Methoxy-[3,3'-bipyridin]-4-amine and its metal complexes is needed to explore its full potential in these areas.

Synthesis Methods

The synthesis of 6'-Methoxy-[3,3'-bipyridin]-4-amine involves several steps, including the reaction of 6-methoxy-2-pyridinecarboxaldehyde with 2-aminopyridine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then treated with a suitable oxidizing agent to form the final product. The synthesis method has been optimized to yield high purity and high yield of the product.

Scientific Research Applications

The metal complexes of 6'-Methoxy-[3,3'-bipyridin]-4-amine have been extensively studied for their potential applications in catalysis. The ligand's unique properties, such as its ability to form stable complexes with metal ions, make it an excellent candidate for catalytic reactions. For example, 6'-Methoxy-[3,3'-bipyridin]-4-amine complexes with copper ions have been shown to catalyze the oxidation of alcohols to aldehydes and ketones.